Cas no 16021-20-8 (o-propylethylbenzene)

o-propylethylbenzene structure
o-propylethylbenzene structure
Product Name:o-propylethylbenzene
CAS No:16021-20-8
MF:C11H16
MW:148.244743347168
CID:865969
PubChem ID:519210
Update Time:2025-04-19

o-propylethylbenzene Chemical and Physical Properties

Names and Identifiers

    • o-propylethylbenzene
    • 1-ethyl-2-propylbenzene
    • 1-Ethyl-2-n-propylbenzene
    • Inchi: 1S/C11H16/c1-3-7-11-9-6-5-8-10(11)4-2/h5-6,8-9H,3-4,7H2,1-2H3
    • InChI Key: DMUVQFCRCMDZPW-UHFFFAOYSA-N
    • SMILES: C1(C=CC=CC=1CC)CCC

Computed Properties

  • Exact Mass: 148.12528
  • Monoisotopic Mass: 148.125200510g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 96.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD